Cas no 84746-43-0 (Small Cardioactive Peptide B (SCPB))

• Product Name: Small Cardioactive Peptide B (SCPB)
• CAS No: 84746-43-0
• MF: C₅₂H₈₀N₁₄O₁₁S₂
• MW: 1141.40880870819
• CID: 723700
• PubChem ID: 123843
• Update Time: 2025-05-27

Small Cardioactive Peptide B (SCPB) Chemical and Physical Properties

Names and Identifiers

• Small cardioactive peptide B
• CARDIOACTIVE PEPTIDE B (SMALL)
• MET-ASN-TYR-LEU-ALA-PHE-PRO-ARG-MET-NH2
• SCPB
• SCPB Cardioactive Peptide B (small)
• H-MET-ASN-TYR-LEU-ALA-PHE-PRO-ARG-MET-NH2
• MET-ASN--LEU-ALA-PHE-PRO-ARG-MET (MET-ASN-TYR-LEU-ALA-PHE-PRO-ARG-MET AMIDE)
• MET-ASN-TYR-LEU-ALA-PHE-PRO-ARG-MET AMIDE
• MNYLAFPRM-NH2
• Small Cardioactive Peptide B (SCPB)
• L-Methionyl-L-asparaginyl-L-tyrosyl-L-leucyl-L-alanyl-L-phenylalanyl-L-prolyl-L-arginyl-L-methioninamide (ACI)
• 18: PN: WO0114883 SEQID: 30 claimed protein
• Cardioactive peptide B (Aplysia californica)
• Small cardioactive peptide B (Aplysia californica)
• Small cardioexcitatory peptide B
• Methionyl-asparaginyl-tyrosyl-leucyl-alanyl-phenylalanyl-prolyl-arginyl-methioninamide
• CHEMBL1891530
• DB-220839
• MS-32008
• HY-P1495
• L-Methioninamide, L-methionyl-L-asparaginyl-L-tyrosyl-L-leucyl-L-alanyl-L-phenylalanyl-L-prolyl-L-arginyl-
• 84746-43-0
• NCGC00167203-01
• (S)-N1-((S)-1-(((S)-1-(((S)-1-(((S)-1-((S)-2-(((S)-1-(((S)-1-amino-4-(methylthio)-1-oxobutan-2-yl)amino)-5-guanidino-1-oxopentan-2-yl)carbamoyl)pyrrolidin-1-yl)-1-oxo-3-phenylpropan-2-yl)amino)-1-oxopropan-2-yl)amino)-4-methyl-1-oxopentan-2-yl)amino)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)-2-((S)-2-amino-4-(methylthio)butanamido)succinamide
• CS-0044556
• L-Methioninamide, L-methionyl-L-asparginyl-L-tyrosyl-L-leucyl-L-alanyl-L-phenylalanyl-L-prolyl-L-arginyl-
• G12240

• Inchi： 1S/C52H80N14O11S2/c1-29(2)25-37(63-48(74)38(26-32-15-17-33(67)18-16-32)64-49(75)39(28-42(54)68)62-45(71)34(53)19-23-78-4)47(73)59-30(3)44(70)65-40(27-31-11-7-6-8-12-31)51(77)66-22-10-14-41(66)50(76)61-36(13-9-21-58-52(56)57)46(72)60-35(43(55)69)20-24-79-5/h6-8,11-12,15-18,29-30,34-41,67H,9-10,13-14,19-28,53H2,1-5H3,(H2,54,68)(H2,55,69)(H,59,73)(H,60,72)(H,61,76)(H,62,71)(H,63,74)(H,64,75)(H,65,70)(H4,56,57,58)/t30-,34-,35-,36-,37-,38-,39-,40-,41-/m0/s1
• InChI Key： IDATZUYVZKJKRE-SXMXEBDWSA-N
• SMILES： C(N1CCC[C@H]1C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@H](C(=O)N)CCSC)(=O)[C@@H](NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](NC(=O)[C@H](CC(=O)N)NC(=O)[C@@H](N)CCSC)CC1C=CC(O)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 1140.56000
• Monoisotopic Mass: 1140.55724177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 79
• Rotatable Bond Count: 34
• Complexity: 2070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 471Ų

Experimental Properties

• PSA: 468.94000
• LogP: 4.05150

Small Cardioactive Peptide B (SCPB) Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Small Cardioactive Peptide B (SCPB)

Exploring the Biological Significance and Applications of Small Cardioactive Peptide B (CAS No 84746-43-0)

Small Cardioactive Peptide B (SCP-B), with the CAS number 84746-43-0, is a bioactive peptide that has garnered significant attention in neuroscience and cardiovascular research. This peptide, originally identified in mollusks, plays a crucial role in modulating cardiac and neural functions. Researchers are increasingly interested in SCP-B due to its potential therapeutic applications, particularly in neuroprotection and heart-related conditions.

The molecular structure of Small Cardioactive Peptide B consists of a short amino acid sequence that exhibits high specificity in binding to certain receptors. This specificity makes it a valuable tool for studying signal transduction pathways in both invertebrates and vertebrates. Recent studies have explored its role in neuroregeneration and cardiac rhythm regulation, topics that are currently trending in biomedical research.

One of the most fascinating aspects of SCP-B (CAS 84746-43-0) is its evolutionary conservation across species. This characteristic has led scientists to investigate its potential applications in human medicine. For instance, researchers are examining whether analogs of Small Cardioactive Peptide B could be developed to treat arrhythmias or neurodegenerative diseases, which are among the top health concerns globally.

In the laboratory setting, SCP-B peptide is frequently used as a model compound for studying peptidergic signaling. Its relatively simple structure compared to larger peptides makes it ideal for structure-activity relationship studies. Many researchers searching for "small bioactive peptides for neurological research" or "cardioactive peptide applications" would find Small Cardioactive Peptide B particularly relevant to their work.

The commercial availability of CAS 84746-43-0 has facilitated numerous studies exploring its physiological effects. Suppliers typically offer this peptide in various purity grades, catering to different research needs. Quality control is essential when working with SCP-B, as even minor impurities can affect experimental outcomes in sensitive assays.

Recent advancements in peptide synthesis technologies have made Small Cardioactive Peptide B more accessible to researchers worldwide. This accessibility aligns with the growing interest in peptide-based therapeutics, a field that has seen exponential growth in the past decade. Scientists investigating "peptide drugs for cardiovascular diseases" or "neuroprotective peptides" often include SCP-B in their literature reviews.

From a biochemical perspective, SCP-B (84746-43-0) interacts with specific G-protein coupled receptors, triggering downstream effects that influence cellular activity. This mechanism has made it a subject of interest for researchers studying cell signaling pathways and receptor pharmacology. The peptide's action mimics certain endogenous compounds, providing insights into fundamental biological processes.

The stability of Small Cardioactive Peptide B under various physiological conditions is another area of active investigation. Researchers are particularly interested in its metabolic fate and potential modifications that could enhance its therapeutic potential. These studies contribute to the broader field of peptide engineering, which aims to develop more effective and stable peptide-based drugs.

In the context of current research trends, SCP-B is frequently mentioned in discussions about precision medicine and targeted therapies. Its specific mode of action and limited side effects make it an attractive candidate for developing treatments with fewer adverse reactions compared to conventional drugs. This aligns with the growing demand for personalized medicine solutions.

Future research directions for Small Cardioactive Peptide B (CAS 84746-43-0) may include exploring its potential in tissue engineering applications or as a component in drug delivery systems. The peptide's natural biological activity combined with possible synthetic modifications offers numerous possibilities for innovative medical applications. These potential uses are particularly relevant to researchers searching for "next-generation peptide therapeutics" or "bioactive peptides in regenerative medicine."

As the scientific community continues to unravel the complexities of peptide signaling, SCP-B remains an important model compound. Its study contributes not only to our understanding of basic biological processes but also to the development of novel therapeutic strategies. For laboratories focusing on neurocardiac interactions or peptide pharmacology, Small Cardioactive Peptide B represents a valuable research tool with significant potential for future applications.